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Available Chemical Data of Fungisterol

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Fungisterol

CAS No.: 516-78-9

Cat. No.: S631636

Here is a summary of the fundamental chemical and sourcing information available for Fungisterol, which

can serve as a foundation for your research.

Property Details

IUPAC Name 50-Ergost-7-en-3[3-ol [1]

Molecular Formula C2sHa4s0 [1] [2]

Molar Mass 400.691 g-mol~1 [1]
Bioactive Source Certain fungi and mutant strains of Saccharomyces cerevisiae yeast [1] [3]
ChemSpider ID 4446739 [2]

Proposed Framework for Protocol Development

In the absence of detailed published protocols, here is a general framework and key considerations for
developing your own experimental notes for working with Fungisterol. You can use the following Graphviz

diagram as a roadmap for the overall workflow.
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Diagram Title: Fungisterol Research Workflow

To build your detailed protocols, focus on these key experimental phases:

e Sourcing and Cultivation: Since Fungisterol is produced by fungi and yeast [1] [3], your protocol
should begin with the specific strain selection, culture conditions (media, temperature, aeration), and
biomass harvesting methods.

e Extraction and Isolation: Detail the cell lysis method (e.g., bead beating, sonication) and the
solvents used for extraction (e.g., chloroform-methanol mixtures common for sterols). Specify ratios,
temperatures, and durations.

¢ Purification and Analysis: Outline chromatographic techniques. Thin-layer chromatography (TLC)
can be used for initial screening, followed by column chromatography or HPLC for purification.
Structural confirmation should leverage techniques like NMR and Mass Spectrometry [3].
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¢ Bioactivity Testing: Reference the study on yeast resistance to polyene antibiotics [1] as a starting
point for designing antifungal assays or other mechanistic studies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Available Chemical Data of Fungisterol]. Smolecule, [2026].
[Online PDF]. Available at: [https://www.smolecule.com/products/b631636#fungisterol-experimental-

protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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